Cas no 1247463-03-1 (1-(3,5-difluoro-2-hydroxyphenyl)propan-1-one)

• Product Name: 1-(3,5-difluoro-2-hydroxyphenyl)propan-1-one
• CAS No: 1247463-03-1
• MF: C₉H₈F₂O₂
• MW: 186.155429840088
• CID: 6205928
• PubChem ID: 62378657
• Update Time: 2025-10-30

1-(3,5-difluoro-2-hydroxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-difluoro-2-hydroxyphenyl)propan-1-one
• EN300-1276882
• AKOS011665041
• 1247463-03-1
• CS-0295711

• Inchi： 1S/C9H8F2O2/c1-2-8(12)6-3-5(10)4-7(11)9(6)13/h3-4,13H,2H2,1H3
• InChI Key： GUPJLACSNGFICA-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1O)C(CC)=O)F

Computed Properties

• Exact Mass: 186.04923582g/mol
• Monoisotopic Mass: 186.04923582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(3,5-difluoro-2-hydroxyphenyl)propan-1-one

Research Brief on 1-(3,5-difluoro-2-hydroxyphenyl)propan-1-one (CAS: 1247463-03-1): Recent Advances and Applications

1-(3,5-difluoro-2-hydroxyphenyl)propan-1-one (CAS: 1247463-03-1) is a fluorinated aromatic ketone derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique structural features, has been explored as a key intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and inflammatory disorders. Recent studies have highlighted its role in modulating specific enzymatic pathways, making it a promising candidate for further investigation.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a precursor in the synthesis of novel kinase inhibitors. The researchers utilized 1-(3,5-difluoro-2-hydroxyphenyl)propan-1-one to develop a series of small molecules targeting the JAK-STAT pathway, which is implicated in autoimmune diseases. The study reported a 40% improvement in inhibitory activity compared to previous analogs, underscoring the compound's potential in optimizing drug candidates.

In addition to its pharmacological applications, recent advancements in synthetic methodologies have improved the scalability and yield of 1-(3,5-difluoro-2-hydroxyphenyl)propan-1-one. A 2024 paper in Organic Process Research & Development detailed a green chemistry approach using catalytic fluorination, reducing the environmental impact of its production. This innovation aligns with the growing demand for sustainable pharmaceutical manufacturing practices.

Ongoing research is also exploring the compound's potential in neurodegenerative diseases. Preliminary data from a 2024 preclinical study suggest that derivatives of 1-(3,5-difluoro-2-hydroxyphenyl)propan-1-one exhibit neuroprotective effects in models of Parkinson's disease, possibly through modulation of oxidative stress pathways. These findings, though early-stage, open new avenues for therapeutic development.

In conclusion, 1-(3,5-difluoro-2-hydroxyphenyl)propan-1-one (CAS: 1247463-03-1) represents a versatile scaffold with broad applications in drug discovery. Its recent advancements in synthesis, coupled with emerging biological activities, position it as a compound of significant interest for future research and development efforts in the pharmaceutical industry.